Cas no 2229645-85-4 (4-3-chloro-4-(trifluoromethoxy)phenylbut-3-en-2-amine)

• Product Name: 4-3-chloro-4-(trifluoromethoxy)phenylbut-3-en-2-amine
• CAS No: 2229645-85-4
• MF: C₁₁H₁₁ClF₃NO
• MW: 265.65935254097
• CID: 6042887
• PubChem ID: 165649309
• Update Time: 2025-10-08

4-3-chloro-4-(trifluoromethoxy)phenylbut-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-3-chloro-4-(trifluoromethoxy)phenylbut-3-en-2-amine
• 2229645-85-4
• EN300-1945136
• 4-[3-chloro-4-(trifluoromethoxy)phenyl]but-3-en-2-amine

• Inchi： 1S/C11H11ClF3NO/c1-7(16)2-3-8-4-5-10(9(12)6-8)17-11(13,14)15/h2-7H,16H2,1H3/b3-2+
• InChI Key： AZPVQZKMMDSUBY-NSCUHMNNSA-N
• SMILES： ClC1=C(C=CC(=C1)/C=C/C(C)N)OC(F)(F)F

Computed Properties

• Exact Mass: 265.0481262g/mol
• Monoisotopic Mass: 265.0481262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-3-chloro-4-(trifluoromethoxy)phenylbut-3-en-2-amine

Comprehensive Overview of 4-3-chloro-4-(trifluoromethoxy)phenylbut-3-en-2-amine (CAS No. 2229645-85-4)

The compound 4-3-chloro-4-(trifluoromethoxy)phenylbut-3-en-2-amine (CAS No. 2229645-85-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a chloro and trifluoromethoxy substitution on the phenyl ring, make it a valuable intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel therapeutic agents targeting chronic diseases and metabolic disorders.

In recent years, the search for fluorinated compounds has surged due to their enhanced stability and bioavailability. The presence of the trifluoromethoxy group in 4-3-chloro-4-(trifluoromethoxy)phenylbut-3-en-2-amine aligns with this trend, as fluorinated moieties are known to improve pharmacokinetic properties. This compound is often discussed in forums and scientific literature alongside keywords like "fluorinated amine derivatives" and "chlorophenyl intermediates," reflecting its relevance in modern synthetic chemistry.

Another area of interest is the compound's role in agrochemical innovation. With the global push for sustainable farming practices, researchers are exploring halogenated phenylbutenamines as potential candidates for next-generation pesticides. The chloro and trifluoromethoxy groups contribute to its lipophilicity, which is crucial for enhancing membrane permeability in target organisms. This has led to increased searches for terms like "phenylbutenamine agrochemicals" and "trifluoromethoxy pesticides."

From a synthetic chemistry perspective, 4-3-chloro-4-(trifluoromethoxy)phenylbut-3-en-2-amine serves as a versatile building block. Its unsaturated butenamine backbone allows for further functionalization, making it a favorite among medicinal chemists. Online discussions frequently highlight its utility in cross-coupling reactions and catalyzed transformations, with queries such as "amine derivatives in Suzuki-Miyaura coupling" gaining traction. The compound's CAS No. 2229645-85-4 is often cited in patent applications, underscoring its industrial significance.

Environmental and safety considerations are also critical when working with this compound. While it is not classified as hazardous under current regulations, proper handling protocols are recommended due to its reactive amine and halogenated components. This aligns with the growing emphasis on green chemistry and sustainable synthesis, topics frequently searched by professionals in the field.

In conclusion, 4-3-chloro-4-(trifluoromethoxy)phenylbut-3-en-2-amine (CAS No. 2229645-85-4) represents a promising candidate for both pharmaceutical and agrochemical applications. Its structural uniqueness and adaptability make it a subject of ongoing research, with keywords like "fluorinated phenylbutenamine synthesis" and "chloro-trifluoromethoxy intermediates" dominating academic and industrial discourse. As the demand for innovative chemical solutions grows, this compound is poised to play a pivotal role in advancing scientific and technological frontiers.